Cas no 154150-99-9 (N-(4-acetamido-5-methyl-2-nitro-phenyl)acetamide)
154150-99-9 structure
Product Name:N-(4-acetamido-5-methyl-2-nitro-phenyl)acetamide
CAS No:154150-99-9
MF:C11H13N3O4
MW:251.238622426987
CID:1333644
PubChem ID:165346073
Update Time:2025-04-20
N-(4-acetamido-5-methyl-2-nitro-phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetamido-5-methyl-2-nitro-phenyl)acetamide
- acetamide, N,N'-(2-methyl-5-nitro-1,4-phenylene)bis-
- N,N'-(2-Methyl-5-nitro-1,4-phenylene)diacetamide
- LogP
- DTXSID501217926
- 154150-99-9
- Acetamide, N,Na(2)-(2-methyl-5-nitro-1,4-phenylene)bis-
-
- Inchi: 1S/C11H13N3O4/c1-6-4-10(13-8(3)16)11(14(17)18)5-9(6)12-7(2)15/h4-5H,1-3H3,(H,12,15)(H,13,16)
- InChI Key: QRGKWVQKWGKFEQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(=C(C)C=C1NC(C)=O)NC(C)=O)=O
Computed Properties
- Exact Mass: 251.09069
- Monoisotopic Mass: 251.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 101.34
N-(4-acetamido-5-methyl-2-nitro-phenyl)acetamide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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